Cas no 2098025-96-6 (1-(3-Bromopropyl)-3-(4-methylpyrimidin-2-yl)urea)

• Product Name: 1-(3-Bromopropyl)-3-(4-methylpyrimidin-2-yl)urea
• CAS No: 2098025-96-6
• MF: C₉H₁₃BrN₄O
• MW: 273.129720449448
• CID: 4779417
• Update Time: 2025-06-13

1-(3-Bromopropyl)-3-(4-methylpyrimidin-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromopropyl)-3-(4-methylpyrimidin-2-yl)urea
• 1-(3-Bromopropyl)-3-(4-methylpyrimidin-2-yl)urea

• Inchi： 1S/C9H13BrN4O/c1-7-3-6-11-8(13-7)14-9(15)12-5-2-4-10/h3,6H,2,4-5H2,1H3,(H2,11,12,13,14,15)
• InChI Key： INXFEKJWAPNERY-UHFFFAOYSA-N
• SMILES： BrCCCNC(NC1N=CC=C(C)N=1)=O

Computed Properties

• Exact Mass: 272.02727 g/mol
• Monoisotopic Mass: 272.02727 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.9
• Molecular Weight: 273.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 1-(3-Bromopropyl)-3-(4-methylpyrimidin-2-yl)urea

Chemical Profile of 1-(3-Bromopropyl)-3-(4-methylpyrimidin-2-yl)urea (CAS No. 2098025-96-6)

1-(3-Bromopropyl)-3-(4-methylpyrimidin-2-yl)urea (CAS No. 2098025-96-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a brominated propyl side chain and a methylpyrimidine moiety, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents. The combination of its chemical structure and biological activity positions it as a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular framework of 1-(3-Bromopropyl)-3-(4-methylpyrimidin-2-yl)urea consists of a urea core linked to a brominated propyl group and a 4-methylpyrimidine ring. This architecture provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored pharmacological properties. The presence of the bromine atom on the propyl chain enhances its reactivity, making it a versatile building block for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular scaffolds.

In recent years, there has been growing interest in pyrimidine-based compounds due to their broad spectrum of biological activities. Pyrimidines are fundamental heterocyclic structures that mimic natural nucleobases, making them integral to nucleic acid interactions and enzyme inhibition. Among these, 4-methylpyrimidin-2-yl derivatives have shown promise in targeting various disease pathways, including cancer, inflammation, and infectious diseases. The incorporation of this motif into 1-(3-Bromopropyl)-3-(4-methylpyrimidin-2-yl)urea enhances its potential as a pharmacophore, facilitating the design of molecules with enhanced binding affinity and selectivity.

The urea functional group in 1-(3-Bromopropyl)-3-(4-methylpyrimidin-2-yl)urea is another critical feature that contributes to its biological relevance. Urea derivatives are well-known for their ability to form hydrogen bonds, which is essential for stabilizing protein-ligand interactions. This property makes them valuable in the development of enzyme inhibitors and receptor modulators. Moreover, the urea group can undergo various transformations, such as acylation or amidation, further expanding its utility in synthetic chemistry.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationship (SAR) studies in optimizing drug candidates. 1-(3-Bromopropyl)-3-(4-methylpyrimidin-2-yl)urea serves as an excellent starting point for such investigations due to its well-defined scaffold and multiple modifiable sites. Researchers have leveraged this compound to develop novel analogs with improved pharmacokinetic profiles and reduced toxicity. For instance, modifications at the bromine-substituted propyl group have been explored to enhance metabolic stability and target specificity.

The bromine atom in 1-(3-Bromopropyl)-3-(4-methylpyrimidin-2-yl)urea also plays a crucial role in enabling palladium-catalyzed reactions, which are pivotal in modern drug synthesis. These reactions allow for the introduction of diverse functional groups across different carbon-carbon bonds, facilitating the construction of complex drug molecules. The ability to perform such transformations efficiently makes this compound an indispensable tool in synthetic organic chemistry labs focused on developing next-generation therapeutics.

In addition to its synthetic utility, 1-(3-Bromopropyl)-3-(4-methylpyrimidin-2-yl)urea has been investigated for its potential biological activities. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in cancer progression. The pyrimidine ring and urea moiety are known to interact with biological targets such as kinases and transcription factors, which are often dysregulated in tumor cells. Further research is warranted to elucidate its mechanism of action and evaluate its therapeutic potential.

The versatility of 1-(3-Bromopropyl)-3-(4-methylpyrimidin-2-yl)urea extends beyond pharmaceutical applications; it also finds utility in agrochemical research. Pyrimidine derivatives are commonly used as intermediates in the synthesis of pesticides and herbicides due to their ability to disrupt essential biological processes in pests. By modifying the structure of this compound, researchers can develop novel agrochemicals with improved efficacy and environmental safety.

As our understanding of chemical biology advances, the demand for specialized intermediates like 1-(3-Bromopropyl)-3-(4-methylpyrimidin-2-yl)urea continues to grow. Its unique combination of reactivity and functionality makes it a cornerstone in synthetic chemistry libraries used by academic institutions and pharmaceutical companies alike. Future research directions may explore its role in developing treatments for neurological disorders, where pyrimidine-based compounds have shown particular promise.

In conclusion,1-(3-Bromopropyl)-3-(4-methylpyrimidin-2-yl)urea (CAS No. 2098025-96-6) is a multifaceted compound with significant potential across multiple domains of chemical research. Its structural features enable diverse synthetic transformations while its biological relevance positions it as a key intermediate in drug discovery efforts aimed at addressing unmet medical needs.